Cas no 1448030-59-8 (3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide
• CAS No: 1448030-59-8
• MF: C₁₅H₁₅ClFNO₃S₂
• MW: 375.865904092789
• CID: 5906756
• PubChem ID: 71803866
• Update Time: 2025-10-29

3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide
• 3-chloro-4-fluoro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzene-1-sulfonamide
• 1448030-59-8
• AKOS024555905
• F6414-2302
• 3-chloro-4-fluoro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)benzenesulfonamide
• 3-chloro-4-fluoro-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]benzenesulfonamide

• Inchi： 1S/C15H15ClFNO3S2/c1-22-11-4-2-10(3-5-11)15(19)9-18-23(20,21)12-6-7-14(17)13(16)8-12/h2-8,15,18-19H,9H2,1H3
• InChI Key： DTIMWSTVPKUWID-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1C=CC(=CC=1)SC)O)(=O)=O)F

Computed Properties

• Exact Mass: 375.0165915g/mol
• Monoisotopic Mass: 375.0165915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1448030-59-8)

The compound 3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide (CAS No. 1448030-59-8) is a sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. Its sulfonamide moiety, combined with chloro and fluoro substituents, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing antimicrobial agents, enzyme inhibitors, and anti-inflammatory drugs. The presence of both hydroxy and methylsulfanyl groups in this compound enhances its solubility and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. These properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

From a synthetic chemistry perspective, CAS No. 1448030-59-8 exemplifies the growing focus on green chemistry and sustainable synthesis. Its structural complexity challenges chemists to develop efficient, low-waste routes for its production. The compound's chloro-fluoro aromatic system also resonates with the broader interest in halogenated compounds, which are widely used in crop protection and material stabilization. This dual applicability in life sciences and industrial chemistry makes it a subject of cross-disciplinary research.

Analytical characterization of 3-chloro-4-fluoro-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzene-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are critical for its application in asymmetric synthesis and chiral drug development. The hydroxyethyl side chain introduces a stereocenter, adding another layer of complexity to its study.

In the context of drug design, this compound's sulfonamide group is particularly noteworthy. Sulfonamides are known to mimic the carbonic anhydrase substrate, making them valuable in designing diuretics and antiglaucoma agents. The methylsulfanyl substituent may further modulate the compound's lipophilicity and metabolic stability, key parameters in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Such features are frequently searched by medicinal chemists optimizing lead compounds for clinical trials.

Environmental and regulatory considerations also shape research around CAS No. 1448030-59-8. With increasing scrutiny on persistent organic pollutants (POPs), the biodegradability and eco-toxicity of such compounds are under investigation. The fluoro and chloro groups, while enhancing bioactivity, require careful assessment under REACH and similar frameworks. This aligns with the pharmaceutical industry's push toward greener APIs (Active Pharmaceutical Ingredients).

Future directions for this compound may explore its potential in covalent inhibitors or proteolysis-targeting chimeras (PROTACs), two rapidly advancing areas in drug discovery. Its ability to form hydrogen bonds through the hydroxy and sulfonamide groups could be leveraged in protein-protein interaction modulation. Such applications are frequently queried in academic and industrial databases, reflecting their relevance to next-generation therapeutics.